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Compound of Interest

Compound Name: Reactive yellow 175

Cat. No.: B1174809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of potential alternatives to C.I. Reactive
Yellow 175 for textile dyeing applications. The focus is on providing objective performance data

and detailed experimental methodologies to aid in the selection of suitable replacements. The

information presented is based on a review of technical data sheets, safety data sheets, and

established testing standards.

Performance Comparison of Yellow Reactive Dyes
The selection of a suitable reactive dye depends on various factors, including its dyeing

performance, fastness properties, and environmental impact. This section provides a

comparative overview of Reactive Yellow 175 and potential alternatives. Due to the limited

availability of direct head-to-head comparative studies, the following tables summarize

available data for individual dyes. It is important to note that dyeing performance can vary

based on the substrate, dyeing method, and process parameters.

Table 1: General Properties and Dyestuff Characteristics
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C.I. Name CAS Number
Molecular
Formula

Reactive
Group Type

Typical
Application

Reactive Yellow

175
149315-85-5

Not readily

available

Likely

bifunctional

(Monochlorotriazi

ne + Vinyl

Sulfone)

Cotton and other

cellulosic fibers

Reactive Yellow

145
93050-80-7

C28H20ClN9O1

6S5.4Na

Bifunctional

(Monochlorotriazi

ne + Vinyl

Sulfone)

Dyeing and

printing of

cellulosic fibers

Reactive Yellow

160
129898-77-7

C25H22ClN9Na2

O12S3

Bifunctional

(Monochlorotriazi

ne + Vinyl

Sulfone)

Dyeing and

printing of

cellulosic fibers

Table 2: Comparative Fastness Properties

The following table presents a summary of colorfastness data for Reactive Yellow 145 and

Reactive Yellow 160, which are potential alternatives to Reactive Yellow 175. The ratings are

based on the standard 1-5 scale for staining and color change, and 1-8 for light fastness,

where a higher number indicates better performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b1174809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fastness Property Test Method
Reactive Yellow
145[1]

Reactive Yellow
160[2]

Light Fastness
AATCC 16.3 / ISO

105-B02
4-5 4-5

Washing Fastness

Color Change
AATCC 61 / ISO 105-

C06
4-5 4-5

Staining (Cotton)
AATCC 61 / ISO 105-

C06
4-5 4-5

Rubbing Fastness

Dry
AATCC 8 / ISO 105-

X12
4-5 4-5

Wet
AATCC 8 / ISO 105-

X12
4-5 4

Perspiration (Acid &

Alkali)

AATCC 15 / ISO 105-

E04
4-5 4-5

Chlorinated Water
AATCC 162 / ISO

105-E03
3-4 3-4

Note: Data for Reactive Yellow 175 was not available in a comparable format from the

searched resources.

Table 3: Environmental and Toxicological Profile

This table provides a qualitative overview of the environmental and toxicological aspects of the

dyes. Quantitative data such as BOD/COD ratios and specific LC50/EC50 values are often not

publicly available in detail for specific dyes.
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Parameter
Reactive Yellow
175

Reactive Yellow
145

Reactive Yellow
160

Aquatic Toxicity

Fish (Acute) Data not available Data not available

LC50 > 500 mg/L

(Rainbow Trout, 48h)

[3]

Daphnia Data not available Data not available Data not available

Algae Data not available Data not available Data not available

Environmental Fate

Biodegradability
Not readily

biodegradable[3]

Not readily

biodegradable

Not readily

biodegradable[3]

AOX Formation

Potential

Potential for formation

of Adsorbable Organic

Halogens (AOX) due

to reactive chlorine.

Potential for AOX

formation.

Potential for AOX

formation.

Health Hazards

Skin Sensitization

May cause

sensitization by skin

contact.[4]

May cause skin

irritation.[5]

May cause

sensitization by skin

contact.[3][4]

Respiratory

Sensitization

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

May cause respiratory

irritation.[5]

Dust may irritate and

may cause

sensitization.[3]

Experimental Protocols
Accurate and reproducible comparison of dye performance requires standardized experimental

procedures. Below are detailed methodologies for key experiments based on internationally

recognized standards.

Dyeing Protocol (Exhaust Method for Cotton)
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This protocol provides a general procedure for dyeing cotton fabric with reactive dyes.

Adjustments may be necessary based on the specific dye and equipment.

Workflow Diagram:
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Fabric Preparation

Dyeing Process

Washing Off
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Neutralize with Acetic Acid
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Caption: General workflow for exhaust dyeing of cotton with reactive dyes.
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Methodology:

Fabric Preparation: Start with scoured and bleached 100% cotton fabric.

Dyebath Preparation: Prepare the dyebath with the required amount of reactive dye, water,

and a wetting agent. The material-to-liquor ratio is typically 1:20.

Dyeing:

Immerse the fabric in the dyebath at room temperature.

Gradually add a sequestering agent and Glauber's salt (sodium sulfate) over 20-30

minutes.

Raise the temperature to the dye-specific recommendation (e.g., 60°C for many

bifunctional dyes).

After a set time (e.g., 30 minutes), add the alkali (e.g., soda ash) to fix the dye to the fiber.

Continue dyeing at the set temperature for 45-60 minutes.

Washing Off:

Drain the dyebath.

Perform a cold rinse to remove loose dye.

Neutralize the fabric with a dilute acetic acid solution.

Conduct a hot rinse.

Soap the fabric at or near boiling temperature for 10-15 minutes with a suitable detergent.

Perform subsequent hot and cold rinses until the water runs clear.

Drying: Dry the fabric at a temperature below 71°C (160°F).

Colorfastness to Washing (AATCC 61-2A / ISO 105-C06)
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This accelerated test simulates the effect of five home launderings.[6][7][8][9][10][11][12][13]

[14][15]

Workflow Diagram:
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Sample Preparation

Laundering Test

Evaluation

Cut Fabric Specimen
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with Steel Balls
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Rinse and Dry Specimen
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(Gray Scale for Color Change)
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Report Grade
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Caption: Workflow for colorfastness to washing test (AATCC 61 / ISO 105-C06).
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Methodology:

Specimen Preparation: A test specimen (e.g., 50 x 100 mm) is attached to a multifiber test

fabric.

Laundering: The composite specimen is placed in a stainless steel canister with a specified

volume of detergent solution and a number of steel balls (for abrasive action).

Test Conditions: The canister is placed in a launder-ometer and agitated at a specified

temperature and duration (e.g., 49°C for 45 minutes for AATCC 61-2A).

Rinsing and Drying: After the test, the specimen is rinsed and dried.

Evaluation: The change in color of the test specimen is evaluated using the Gray Scale for

Color Change, and the staining of the multifiber test fabric is assessed using the Gray Scale

for Staining.

Colorfastness to Rubbing (AATCC 8 / ISO 105-X12)
This test determines the amount of color transferred from the surface of a colored textile to

another surface by rubbing.[16][17][18][19][20][21][22][23][24][25]

Methodology:

Specimen Preparation: A test specimen is mounted on the base of a crockmeter.

Dry Rubbing: A dry, white cotton crocking cloth is mounted on the rubbing finger of the

crockmeter. The finger is then passed back and forth over the test specimen for a specified

number of cycles (e.g., 10 cycles).

Wet Rubbing: The procedure is repeated with a wet crocking cloth (wetted with deionized

water and squeezed to a specific moisture content).

Evaluation: The amount of color transferred to the white crocking cloths is assessed using

the Gray Scale for Staining or a Chromatic Transference Scale.

Colorfastness to Light (AATCC 16.3 / ISO 105-B02)
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This test measures the resistance of the dye to fading when exposed to an artificial light source

that simulates natural daylight.[1][26][27][28]

Methodology:

Specimen Preparation: A test specimen is mounted in a holder.

Exposure: The specimen is exposed to a xenon-arc lamp under controlled conditions of

temperature and humidity.

Evaluation: The change in color of the specimen is assessed by comparing it to a set of blue

wool lightfastness standards that are exposed simultaneously. The lightfastness rating is the

number of the blue wool standard that fades to the same extent as the test specimen.

Conclusion
The selection of an alternative to Reactive Yellow 175 requires careful consideration of

performance, cost, and environmental impact. While bifunctional reactive dyes like Reactive

Yellow 145 and Reactive Yellow 160 are potential candidates with good all-around fastness

properties, their suitability for a specific application will depend on the desired shade,

performance requirements, and processing conditions. The lack of comprehensive, directly

comparable data for Reactive Yellow 175 highlights the importance of conducting in-house

comparative evaluations using standardized testing protocols as outlined in this guide.

Researchers and developers are encouraged to perform their own side-by-side testing to

ensure that any selected alternative meets all the critical parameters for their textile products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1174809#alternatives-to-reactive-yellow-175-for-
textile-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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